Cas no 2248384-54-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[1.1.1]pentan-1-yl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[1.1.1]pentan-1-yl}acetate
• CAS No: 2248384-54-3
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• CID: 5974772
• PubChem ID: 165718899
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[1.1.1]pentan-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[1.1.1]pentan-1-yl}acetate
• EN300-6513592
• 2248384-54-3

• Inchi： 1S/C15H13NO4/c17-12(8-15-5-9(6-15)7-15)20-16-13(18)10-3-1-2-4-11(10)14(16)19/h1-4,9H,5-8H2
• InChI Key： ZCHHMZNWMYWJFI-UHFFFAOYSA-N
• SMILES： O(C(CC12CC(C1)C2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 271.08445790g/mol
• Monoisotopic Mass: 271.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{bicyclo[1.1.1]pentan-1-yl}acetate

Chemical Compound: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-{Bicyclo[1.1.1]Pentan-1-Yl}Acetate (CAS No.: 2248384-54-3)

The compound 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-{Bicyclo[1.1.1]Pentan-1-Yl}Acetate, identified by the CAS registry number 2248384-54-3, is a highly specialized organic compound with a complex structure and diverse applications in various scientific fields. This compound is characterized by its unique bicyclic framework and functional groups, making it a subject of interest in both academic research and industrial applications.

The molecular structure of this compound consists of a bicyclo[1.1.1]pentane moiety fused with an isoindole ring system, which introduces significant steric hindrance and rigidity to the molecule. The isoindole ring system is further substituted with an acetate group at the 2-position, enhancing its reactivity and versatility in chemical reactions.

Recent studies have highlighted the potential of this compound in the field of drug discovery, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. The bicyclic structure contributes to improved drug-like qualities such as increased stability and enhanced permeability across biological membranes.

In addition to its pharmacological applications, this compound has also been explored for its role in advanced materials science. Its rigid and compact structure makes it a promising candidate for use in the synthesis of high-performance polymers and nanomaterials.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes cyclization reactions and subsequent functionalization steps to introduce the acetate group. The synthesis is highly controlled to ensure the desired stereochemistry and purity of the final product.

Given its unique properties and diverse applications, the compound has garnered significant attention from researchers worldwide. Ongoing studies are focused on optimizing its synthesis pathways and exploring new avenues for its application in fields such as catalysis, sensors, and green chemistry.

In conclusion, the compound 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-{Bicyclo[1.1.1]Pentan-Yl}Acetate (CAS No.: 2248384-54-) represents a fascinating example of how complex molecular architectures can lead to innovative solutions in modern science.